Cas no 145652-68-2 (Ethanone,2-fluoro-1-(3-thienyl)-)

• Product Name: Ethanone,2-fluoro-1-(3-thienyl)-
• CAS No: 145652-68-2
• MF: C₆H₅FOS
• MW: 144.166703939438
• CID: 101521
• PubChem ID: 19377365
• Update Time: 2025-04-18

Ethanone,2-fluoro-1-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-fluoro-1-(3-thienyl)-
• Ethanone, 2-fluoro-1-(3-thienyl)- (9CI)
• 145652-68-2
• SCHEMBL9255916
• 2-fluoro-1-thiophen-3-ylethanone

• Inchi： 1S/C6H5FOS/c7-3-6(8)5-1-2-9-4-5/h1-2,4H,3H2
• InChI Key： IBDPREUHJPTZIK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CF)=O

Computed Properties

• Exact Mass: 144.00455
• Monoisotopic Mass: 144.00451411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07